Cas no 1468775-59-8 (4-4-(2-methylpropyl)phenylbutan-2-one)

• Product Name: 4-4-(2-methylpropyl)phenylbutan-2-one
• CAS No: 1468775-59-8
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 6130413
• PubChem ID: 57232041
• Update Time: 2025-06-11

4-4-(2-methylpropyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-methylpropyl)phenylbutan-2-one
• 1468775-59-8
• AKOS018819326
• EN300-1828717
• SCHEMBL5196414
• 4-[4-(2-methylpropyl)phenyl]butan-2-one

• Inchi： 1S/C14H20O/c1-11(2)10-14-8-6-13(7-9-14)5-4-12(3)15/h6-9,11H,4-5,10H2,1-3H3
• InChI Key： JIGAWVNAQAPJTO-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-4-(2-methylpropyl)phenylbutan-2-one

Introduction to 4-4-(2-methylpropyl)phenylbutan-2-one (CAS No. 1468775-59-8)

4-4-(2-methylpropyl)phenylbutan-2-one, also known by its CAS number 1468775-59-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of ketones and is characterized by its aromatic ring and a substituted butanone moiety. The presence of a 2-methylpropyl group on the phenyl ring adds to its structural complexity and influences its chemical properties.

The molecular formula of 4-4-(2-methylpropyl)phenylbutan-2-one is C₁₅H₂₀O, and it has a molecular weight of approximately 216.31 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including Grignard reactions, Friedel-Crafts acylation, and subsequent oxidation steps. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research and industrial applications.

In the realm of pharmaceutical research, 4-4-(2-methylpropyl)phenylbutan-2-one has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its interactions with specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of various cancers. The researchers found that 4-4-(2-methylpropyl)phenylbutan-2-one selectively inhibits the activity of protein kinase B (AKT), a critical signaling molecule involved in cell survival and proliferation.

Beyond its potential as a therapeutic agent, 4-4-(2-methylpropyl)phenylbutan-2-one has also been explored for its use in materials science. Its unique chemical structure makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have investigated the use of this compound as a building block for self-assembling supramolecular structures. These structures have potential applications in areas such as drug delivery systems, sensors, and nanotechnology.

The physical properties of 4-4-(2-methylpropyl)phenylbutan-2-one, including its solubility, melting point, and boiling point, have been extensively studied to understand its behavior in different environments. It is generally soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. This property is crucial for its use in both laboratory settings and industrial processes.

In terms of safety and handling, while 4-4-(2-methylpropyl)phenylbutan-2-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used to minimize exposure risks.

The environmental impact of 4-4-(2-methylpropyl)phenylbutan-2-one is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential effects on aquatic ecosystems. Preliminary results suggest that the compound degrades relatively quickly under natural conditions, reducing the risk of long-term environmental contamination.

In conclusion, 4-4-(2-methylpropyl)phenylbutan-2-one (CAS No. 1468775-59-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an exciting subject for further research and development. As more studies are conducted, it is likely that new uses for this compound will be discovered, further expanding its utility in various scientific fields.